Cas no 114214-70-9 (tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate)

• Product name: tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
• CAS No: 114214-70-9
• MF: C₁₇H₂₅NO₅S
• MW: 355.4491
• MDL: MFCD08704608
• CID: 1025883
• PubChem ID: 20067158

tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
• 3-(TOLUENE-4-SULFONYLOXYMETHYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate
• tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
• AK-77808
• AM90689
• ANW-48541
• CTK8B5378
• MolPort-020-166-020
• SC1326
• 1-Boc-3-(tosyloxy-methyl)pyrrolidine
• 1-BOC-3-[[(4-TOLYLSULFONYL)OXY]METHYL]PYRROLIDINE
• 1-(tert-Butoxycarbonyl)-3-[[(p-tolylsulfonyl)oxy]methyl]pyrrolidine
• DB-110611
• EN300-61993
• 114214-70-9
• BS-19253
• tert-butyl 3-[(4-methylphenyl)sulfonyloxymethyl]pyrrolidine-1-carboxylate
• MFCD08704608
• DTXSID90602077
• SCHEMBL1502200
• tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
• tert-Butyl 3-{[(4-methylbenzene-1-sulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
• tert-Butyl3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
• WPYAOABDDALQSO-UHFFFAOYSA-N
• AKOS015919611
• AB91496
• 1-Pyrrolidinecarboxylic acid, 3-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, 1,1-dimethylethyl ester
• 1-t-butoxycarbonyl-3-(p-toluenesulfonyloxymethyl)pyrrolidine

• MDL： MFCD08704608
• Inchi： InChI=1S/C17H25NO5S/c1-13-5-7-15(8-6-13)24(20,21)22-12-14-9-10-18(11-14)16(19)23-17(2,3)4/h5-8,14H,9-12H2,1-4H3
• InChI Key： WPYAOABDDALQSO-UHFFFAOYSA-N
• SMILES： O=C(N1CC(COS(=O)(C2=CC=C(C)C=C2)=O)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 355.14534407g/mol
• Monoisotopic Mass: 355.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 280.3±13.0 °C at 760 mmHg
• Flash Point: 123.3±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters